Cas no 1026295-98-6 (HDAC inhibitor)

HDAC inhibitor structure
HDAC inhibitor structure
Product Name:HDAC inhibitor
CAS No:1026295-98-6
MF:C28H36F3N5O7
MW:611.609957695007
CID:823180
PubChem ID:10054482
Update Time:2025-04-19

HDAC inhibitor Chemical and Physical Properties

Names and Identifiers

    • HDAC inhibitor
    • (S)-2-(2-((S)-2-acetamido-4-methylpentanamido)acetamido)-N-(4-methyl-2-oxo-2H-chromen-7-yl)-6-(2,2,2-trifluoroacetamido)hexanamide
    • (2S)-2-[[2-[[(2S)-2-acetamido-4-methylpentanoyl]amino]acetyl]amino]-N-(4-methyl-2-oxochromen-7-yl)-6-[(2,2,2-trifluoroacetyl)amino]hexanamide
    • Ac-Leu-Gly-Lys(trifluoroacetyl)-(7-amino-4-methylcoumarin)
    • AG-L-60347
    • BCPP000103
    • cc-570
    • CHEMBL1213419
    • CTK4A1346
    • RL00123
    • (S)-2-(2-((S)-2-Acetamido-4-methylpentanamido)acetamido)-N-(4-methyl-2-oxo-2H-chromen-7-yl)-6-
    • N-Acetyl-L-leucylglycyl-N-(4-methyl-2-oxo-2H-1-benzopyran-7-yl)-N6-(2,2,2-trifluoroacetyl)-L-lysinamide
    • 1095AH
    • 2-oxo-2H-chromen-7-yl)-6-(2,2,2-trifluoroacetamido)hexanamide
    • (S)-2-(2-((S)-2-acetamido-4-methylp
    • C71111
    • (2S)-2-{2-[(2S)-2-acetamido-4-methylpentanamido]acetamido}-N-(4-methyl-2-oxo-2H-chromen-7-yl)-6-(2,2,2-trifluoroacetamido)hexanamide
    • AS-74846
    • C28H36F3N5O7
    • HDAC-IN-6
    • DTXSID90434774
    • BRB29598
    • SCHEMBL6877904
    • WNMCTLCPQSJJAP-SFTDATJTSA-N
    • CID 10054482
    • AKOS027422815
    • 1026295-98-6
    • Inchi: 1S/C28H36F3N5O7/c1-15(2)11-21(34-17(4)37)25(40)33-14-23(38)36-20(7-5-6-10-32-27(42)28(29,30)31)26(41)35-18-8-9-19-16(3)12-24(39)43-22(19)13-18/h8-9,12-13,15,20-21H,5-7,10-11,14H2,1-4H3,(H,32,42)(H,33,40)(H,34,37)(H,35,41)(H,36,38)/t20-,21-/m0/s1
    • InChI Key: WNMCTLCPQSJJAP-SFTDATJTSA-N
    • SMILES: FC(C(NCCCC[C@@H](C(NC1=CC=C2C(C)=CC(=O)OC2=C1)=O)NC(CNC([C@H](CC(C)C)NC(C)=O)=O)=O)=O)(F)F

Computed Properties

  • Exact Mass: 611.25668299g/mol
  • Monoisotopic Mass: 611.25668299g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 43
  • Rotatable Bond Count: 14
  • Complexity: 1080
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 172
  • XLogP3: 2.3

Experimental Properties

  • Density: 1.291±0.06 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 939.3±65.0°C at 760 mmHg
  • Solubility: Almost insoluble (0.039 g/l) (25 º C),

HDAC inhibitor Security Information

HDAC inhibitor Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM247379-100mg
(S)-2-(2-((S)-2-Acetamido-4-methylpentanamido)acetamido)-N-(4-methyl-2-oxo-2H-chromen-7-yl)-6-(2,2,2-trifluoroacetamido)hexanamide
1026295-98-6 97%
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1026295-98-6 97%
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Chemenu
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(S)-2-(2-((S)-2-Acetamido-4-methylpentanamido)acetamido)-N-(4-methyl-2-oxo-2H-chromen-7-yl)-6-(2,2,2-trifluoroacetamido)hexanamide
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1026295-98-6 >97%
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Key Organics Ltd
AS-74846-100MG
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1026295-98-6 97%
50mg
$122.0 2024-08-02
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